Cas no 1172914-08-7 (4-bromo-2-chloro-6-methylaniline hydrochloride)

• Product Name: 4-bromo-2-chloro-6-methylaniline hydrochloride
• CAS No: 1172914-08-7
• CID: 4575020
• Update Time: 2025-05-23

4-bromo-2-chloro-6-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-methylaniline Hydrochloride
• 4-bromo-2-chloro-6-methylaniline hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-bromo-2-chloro-6-methylaniline hydrochloride

4-Bromo-2-Chloro-6-Methylaniline Hydrochloride: A Comprehensive Overview

4-Bromo-2-Chloro-6-Methylaniline Hydrochloride (CAS No. 1172914-08-7) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceutical research and materials science. This compound, also referred to as 4-bromo-N,N-dimethylbenzeneamine hydrochloride, is characterized by its unique chemical structure, which includes a bromine atom at the para position, a chlorine atom at the ortho position, and a methyl group at the meta position on the aromatic ring. The hydrochloride salt form of this compound enhances its solubility in polar solvents, making it highly suitable for use in synthetic chemistry and drug development.

The synthesis of 4-bromo-2-chloro-6-methylaniline hydrochloride involves a series of carefully controlled reactions, including nucleophilic substitution and aromatic substitution processes. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity, which is critical for its application in sensitive biochemical assays. Researchers have also explored the use of microwave-assisted synthesis techniques to optimize the reaction conditions, reducing the time required for synthesis while maintaining product quality.

One of the most promising applications of 4-bromo-2-chloro-6-methylaniline hydrochloride lies in its role as an intermediate in the synthesis of bioactive compounds. For instance, this compound has been utilized as a key building block in the development of novel anticancer agents. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its potential as a lead compound for designing drugs targeting specific oncogenic pathways. The bromine and chlorine substituents on the aromatic ring contribute to its unique electronic properties, which are crucial for interactions with biological targets.

In addition to its role in drug discovery, 4-bromo-2-chloro-6-methylaniline hydrochloride has found applications in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. Its ability to undergo various coupling reactions makes it an invaluable precursor for constructing complex molecular architectures. Recent research has focused on its use in click chemistry reactions, where it serves as a versatile linker for assembling supramolecular structures with tailored functionalities.

The chemical stability and reactivity of 4-bromo-2-chloro-6-methylaniline hydrochloride have been extensively studied under different conditions. It is known to be stable under neutral and mildly acidic conditions but can undergo decomposition under strong alkaline environments or prolonged exposure to high temperatures. These properties are essential considerations for its storage and handling during large-scale production processes.

From an environmental perspective, understanding the degradation pathways of 4-bromo-2-chloro-6-methylaniline hydrochloride is critical for assessing its ecological impact. Recent studies have employed computational chemistry methods to predict its biodegradation potential under aerobic and anaerobic conditions. These findings suggest that while the compound exhibits moderate persistence in aquatic environments, it can be effectively treated using advanced oxidation processes.

In conclusion, 4-bromo-2-chloro-6-methylaniline hydrochloride (CAS No. 1172914-08-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application-oriented research, continue to expand its utility in both academic and industrial settings. As ongoing studies unravel new aspects of its behavior and potential uses, this compound remains at the forefront of innovative chemical research.